Cas no 53589-30-3 (Phosphonic acid, (2-chloropropyl)-)

• Product Name: Phosphonic acid, (2-chloropropyl)-
• CAS No: 53589-30-3
• MF: C₃H₈ClO₃P
• MW: 158.520581245422
• CID: 356910
• PubChem ID: 18534508
• Update Time: 2025-04-19

Phosphonic acid, (2-chloropropyl)- Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (2-chloropropyl)-
• 2-chloropropylphosphonic acid
• DTXSID50594888
• 53589-30-3
• SCHEMBL2514857
• (2-chloropropyl)phosphonic acid

• Inchi： 1S/C3H8ClO3P/c1-3(4)2-8(5,6)7/h3H,2H2,1H3,(H2,5,6,7)
• InChI Key： ZFFPZOJIBMKDGH-UHFFFAOYSA-N
• SMILES： ClC(C)CP(=O)(O)O

Computed Properties

• Exact Mass: 157.99004
• Monoisotopic Mass: 157.9899588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53